Cas no 910444-28-9 (Piperazine, 2-[2-(methylthio)ethyl]-)

Piperazine,  2-[2-(methylthio)ethyl]- structure
910444-28-9 structure
Product Name:Piperazine, 2-[2-(methylthio)ethyl]-
CAS No:910444-28-9
MF:C7H16N2S
MW:160.280340194702
CID:995562
PubChem ID:55253313
Update Time:2025-04-20

Piperazine, 2-[2-(methylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 2-[2-(methylthio)ethyl]-
    • (R)-2-(2-METHYLSULFANYL-ETHYL)-PIPERAZINE
    • 1240590-58-2
    • 910444-28-9
    • AKOS006287490
    • 2-(2-(METHYLTHIO)ETHYL)PIPERAZINE
    • AB36160
    • 2-(2-METHYLSULFANYL-ETHYL)-PIPERAZINE
    • AB36163
    • (S)-2-(2-METHYLSULFANYL-ETHYL)-PIPERAZINE
    • AB36162
    • DB-277775
    • Piperazine, 2-[2-(methylthio)ethyl]-
    • Inchi: 1S/C7H16N2S/c1-10-5-2-7-6-8-3-4-9-7/h7-9H,2-6H2,1H3
    • InChI Key: NZBBWOPWPJZFHC-UHFFFAOYSA-N
    • SMILES: S(C)CCC1CNCCN1

Computed Properties

  • Exact Mass: 160.10341969g/mol
  • Monoisotopic Mass: 160.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 49.4Ų
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